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Compound of Interest

Compound Name: TH1834 dihydrochloride

cat. No.: B10764146

TH1834 Technical Support Center

Welcome to the technical support center for TH1834, a specific inhibitor of the Tip60 (KAT5)
histone acetyltransferase (HAT). This resource is designed to provide researchers, scientists,
and drug development professionals with comprehensive guidance on the stability, storage,
and effective use of TH1834 in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage condition for TH1834 powder?

Al: TH1834 powder is stable for extended periods when stored under the correct conditions.
For optimal stability, it is recommended to store the lyophilized powder at -20°C for up to 3
years or at 4°C for up to 2 years.

Q2: How should | prepare and store TH1834 stock solutions?

A2: It is recommended to prepare a concentrated stock solution in 100% DMSO. Due to the
hygroscopic nature of DMSO, it is crucial to use a fresh, unopened vial to ensure maximal
solubility. To aid dissolution, ultrasonic treatment and gentle warming up to 60°C can be
applied. Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles, which can lead to degradation and loss of activity.

Q3: What is the stability of TH1834 in solution?
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A3: The stability of TH1834 in solution is dependent on the storage temperature. When stored
at -80°C, the stock solution is stable for up to 6 months. If stored at -20°C, it should be used
within 1 month.[1] For in vivo experiments, it is best practice to prepare the working solution
fresh on the day of use.[1]

Q4: | am observing precipitation in my TH1834 stock solution upon thawing. What should | do?

A4: If precipitation is observed after thawing, gently warm the vial to 37°C and vortex to
redissolve the compound completely before use. To minimize this issue, ensure the initial stock
solution is fully dissolved and consider preparing smaller aliquots to reduce the volume being
frozen and thawed.

Q5: What is the mechanism of action of TH18347

A5: TH1834 is a specific inhibitor of the Tip60 (KAT5) histone acetyltransferase.[2] Tip60 is a
crucial enzyme involved in the DNA damage response (DDR) and apoptosis by acetylating
various substrates, including histones and the tumor suppressor protein p53.[3][4] By inhibiting
Tip60, TH1834 prevents the acetylation of these key proteins, leading to an accumulation of
unrepaired DNA damage and subsequent induction of apoptosis in cancer cells.[2][3]

Stability and Storage Data

Form Storage Temperature Shelf Life
Powder -20°C 3years
4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months[1]
-20°C 1 month[1]
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Issue

Possible Cause

Recommended Solution

Low or no efficacy in cell-

based assays

Degraded TH1834: Improper
storage or multiple freeze-thaw

cycles of stock solutions.

Prepare fresh stock solutions
from powder. Aliquot stock
solutions to minimize freeze-
thaw cycles. Verify storage

conditions.

Inadequate concentration: The
concentration of TH1834 may

be too low for the specific cell

line or experimental conditions.

Perform a dose-response
experiment to determine the
optimal concentration (e.g., 0.1
MM to 100 pM).

Cell line resistance: Some cell
lines may be inherently

resistant to Tip60 inhibition.

Research the specific cell
line's dependence on the Tip60
pathway. Consider using a
different cell line with known

sensitivity.

Poor solubility in aqueous

media

Precipitation of TH1834:
TH1834 has limited solubility in

agueous solutions.

Prepare the final working
solution by diluting the DMSO
stock solution in pre-warmed
cell culture medium. Ensure
the final DMSO concentration
is low (typically <0.5%) and
consistent across all
experimental conditions,

including vehicle controls.

Inconsistent results between

experiments

Variability in TH1834
preparation: Inconsistent
dissolution or dilution of the

compound.

Follow a standardized protocol
for preparing TH1834
solutions. Ensure the
compound is fully dissolved

before each use.

Cell culture variability:
Differences in cell passage

number, confluency, or health.

Use cells within a consistent
passage number range. Seed
cells at a consistent density
and ensure they are in the

logarithmic growth phase.
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N o ] Use the lowest effective
Non-specific activity at high ) )
) ) concentration determined from
concentrations: Like many )
o ) dose-response studies.
Observed off-target effects small molecule inhibitors, high ) )
) Include appropriate negative
concentrations of TH1834 may .
and positive controls to assess
lead to off-target effects. o
specificity.

Experimental Protocols
Cell Viability Assay (MTT Assay)

This protocol is a general guideline for assessing the effect of TH1834 on the viability of
adherent cancer cell lines.

Materials:

e TH1834

o Adherent cancer cell line (e.g., MCF-7)
o Complete cell culture medium

o 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100
pL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

o Compound Treatment: Prepare serial dilutions of TH1834 in complete medium from a DMSO
stock solution. The final DMSO concentration should not exceed 0.5%. Replace the medium
in each well with 100 pL of the medium containing the desired concentration of TH1834 or
vehicle control (medium with the same final concentration of DMSO).
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 Incubation: Incubate the plate for 24-72 hours at 37°C.

e MTT Addition: Add 20 pL of MTT solution to each well and incubate for 4 hours at 37°C, or
until purple formazan crystals are visible.

e Solubilization: Carefully remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Western Blotting for Phospho-H2AX (YH2AX)

This protocol outlines the detection of yH2AX, a marker of DNA double-strand breaks, following
TH1834 treatment.

Materials:

TH1834

» Cancer cell line

o 6-well plates

e RIPA lysis buffer with protease and phosphatase inhibitors

o BCA protein assay kit

o SDS-PAGE gels

e PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibody against yH2AX

e Primary antibody against a loading control (e.g., B-actin or GAPDH)

e HRP-conjugated secondary antibody
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Chemiluminescent substrate

Procedure:

Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with
the desired concentration of TH1834 or vehicle control for the specified time (e.g., 24 hours).

Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE: Denature 20-30 pg of protein from each sample by boiling in Laemmli buffer.
Separate the proteins on an SDS-PAGE gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation: Incubate the membrane with the primary antibody against yH2AX
overnight at 4°C. Wash the membrane with TBST and then incubate with the HRP-
conjugated secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging
system.

Loading Control: Strip the membrane and re-probe with an antibody against a loading control
to ensure equal protein loading.

Visualizations
TH1834 Experimental Workflow
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Caption: A generalized workflow for experiments using TH1834.

TH1834 Mechanism of Action - Tip60 Signaling Pathway
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Caption: TH1834 inhibits Tip60, disrupting DNA damage-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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